Cas no 953886-63-0 (1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine)

• Product Name: 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine
• CAS No: 953886-63-0
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 4667188
• PubChem ID: 16787705
• Update Time: 2025-06-14

1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, 2-(2-fluorophenoxy)-
• 2-(2-fluorophenoxy)pyridin-4-yl]methanamine
• 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine

• Inchi： 1S/C12H11FN2O/c13-10-3-1-2-4-11(10)16-12-7-9(8-14)5-6-15-12/h1-7H,8,14H2
• InChI Key： AAEIPMVEMPNDNA-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2F)=NC=CC(CN)=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 331.3±42.0 °C at 760 mmHg
• Flash Point: 154.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine

Research Briefing on 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine (CAS: 953886-63-0) in Chemical Biology and Pharmaceutical Applications

1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine (CAS: 953886-63-0) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and fluorophenoxy structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine involves a multi-step organic transformation, with key intermediates being optimized for yield and purity. Recent advancements in catalytic methods have improved the scalability of this process, making it more feasible for industrial applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for biological studies.

In pharmacological research, 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine has demonstrated notable activity as a modulator of specific kinase pathways. Preliminary in vitro studies indicate its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic signaling. These findings are supported by molecular docking simulations, which suggest high binding affinity to the ATP-binding sites of target kinases. Such properties highlight its potential as a lead compound for the development of kinase inhibitors.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics in rodent models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent studies have employed prodrug strategies and structural modifications to address these limitations, with some derivatives showing improved bioavailability and reduced toxicity.

The therapeutic potential of 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine extends beyond kinase inhibition. Emerging research suggests its applicability in neurodegenerative diseases, where it may modulate neurotransmitter systems. Additionally, its role in antimicrobial activity is under exploration, with preliminary data indicating efficacy against resistant bacterial strains. These diverse applications underscore the versatility of this compound in addressing unmet medical needs.

In conclusion, 1-[2-(2-fluorophenoxy)pyridin-4-yl]methanamine (CAS: 953886-63-0) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with demonstrated biological activity, positions it as a valuable tool for further research. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic applications. The continued exploration of this compound may yield novel treatments for a range of diseases, contributing to advancements in the chemical biology and pharmaceutical fields.